Cas no 102782-61-6 (Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me)

• Product Name: Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me
• CAS No: 102782-61-6
• MF: C₁₂H₃₄O₄Si₄
• MW: 354.73796
• CID: 220835
• Update Time: 2025-06-14

Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me Chemical and Physical Properties

Names and Identifiers

• Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me

• Inchi： InChI=1S/C12H34O4Si4/c1-17(2,3)14-19(7,8)16-20(9,12-10-11-13)15-18(4,5)6/h13H,10-12H2,1-9H3
• InChI Key： SJDKIBTXKIOSKK-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCO)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 354.153416g/mol
• Monoisotopic Mass: 354.153416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.74g/mol
• Topological Polar Surface Area: 47.9Ų

Additional information on Siloxanes andSilicones, di-Me, 3-hydroxypropyl Me

Comprehensive Overview of Siloxanes and Silicones, di-Me, 3-hydroxypropyl Me (CAS No. 102782-61-6)

The chemical compound Siloxanes and Silicones, di-Me, 3-hydroxypropyl Me (CAS No. 102782-61-6) is a specialized silicone derivative widely utilized in industrial and consumer applications. Known for its unique molecular structure, this compound combines the flexibility of dimethylsiloxane with the functional reactivity of a 3-hydroxypropyl group. Its versatility makes it a critical ingredient in formulations requiring enhanced solubility, thermal stability, and surface-modifying properties.

In recent years, the demand for silicone-based additives has surged, driven by trends in sustainable manufacturing and high-performance materials. Users frequently search for terms like "silicone derivatives for cosmetics" or "thermal-stable silicones in industrial coatings," reflecting growing interest in eco-friendly and multifunctional solutions. Siloxanes and Silicones, di-Me, 3-hydroxypropyl Me addresses these needs by offering low toxicity and compatibility with organic matrices, making it ideal for personal care products, lubricants, and adhesive formulations.

From a molecular perspective, the compound's hydroxypropyl moiety enables covalent bonding with polar substrates, a feature often queried as "silicone functionalization techniques" in academic and industrial research. This property is leveraged in hybrid material synthesis, where it improves dispersion in water-based systems—a key concern for manufacturers seeking alternatives to volatile organic compounds (VOCs).

Environmental and regulatory considerations further elevate the relevance of CAS No. 102782-61-6. With increasing searches for "biodegradable silicones" and "regulatory-compliant silicone additives," this compound's balanced performance and mild ecological impact align with global shifts toward greener chemistry. Its application in medical device coatings and dermal delivery systems also responds to queries about "safety profiles of modified silicones."

Innovations in nanotechnology and smart materials have further expanded the utility of Siloxanes and Silicones, di-Me, 3-hydroxypropyl Me. Researchers exploring "silicone-polymer hybrids for flexible electronics" or "self-healing coatings" frequently cite its role as a crosslinking agent or rheology modifier. Such applications underscore its adaptability to cutting-edge industries while maintaining compliance with evolving safety standards.

In summary, CAS No. 102782-61-6 represents a bridge between traditional silicone chemistry and modern functional demands. Its integration into sustainable formulations, responsiveness to material science trends, and alignment with regulatory frameworks ensure its continued prominence in both commercial and research landscapes.